Cas no 2137873-97-1 (3-Oxetanone, 2-[4-(1-methylethyl)phenyl]-)

• Product Name: 3-Oxetanone, 2-[4-(1-methylethyl)phenyl]-
• CAS No: 2137873-97-1
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 5263894
• Update Time: 2025-05-23

3-Oxetanone, 2-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanone, 2-[4-(1-methylethyl)phenyl]-

• Inchi： 1S/C12H14O2/c1-8(2)9-3-5-10(6-4-9)12-11(13)7-14-12/h3-6,8,12H,7H2,1-2H3
• InChI Key： RCLQDCMFYDSLEV-UHFFFAOYSA-N
• SMILES： O1CC(=O)C1C1=CC=C(C(C)C)C=C1

Additional information on 3-Oxetanone, 2-[4-(1-methylethyl)phenyl]-

3-Oxetanone, 2-[4-(1-Methylethyl)Phenyl]-: A Comprehensive Overview

3-Oxetanone, 2-[4-(1-methylethyl)phenyl]-, also known by its CAS number 2137873-97-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, particularly in the synthesis of high-performance polymers and as a precursor for functional molecules.

The molecular structure of 3-Oxetanone, 2-[4-(1-methylethyl)phenyl]- consists of an oxetanone ring substituted with a methyl group at position 4 on the phenyl ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical transformations. Researchers have explored its reactivity under different conditions, revealing its potential as a building block for more complex structures.

One of the most promising applications of this compound is in the field of polymer science. Recent advancements have demonstrated that 3-Oxetanone, 2-[4-(1-methylethyl)phenyl]- can be used as a monomer to synthesize polymers with enhanced mechanical and thermal properties. These polymers have shown potential in applications such as high-temperature resistant coatings and lightweight structural materials.

In addition to its polymer-related applications, this compound has also been investigated for its role in drug delivery systems. Its ability to form stable complexes with certain bioactive molecules has made it a candidate for targeted drug delivery mechanisms. Studies published in leading chemistry journals have highlighted its potential in encapsulating drugs with controlled release profiles, thereby improving therapeutic efficacy.

The synthesis of 3-Oxetanone, 2-[4-(1-methylethyl)phenyl]- has been optimized through various methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for large-scale production.

Recent research has also focused on the environmental impact of this compound. Studies have shown that under specific conditions, it can undergo biodegradation without releasing harmful byproducts, which is a critical factor for its sustainable use in industrial applications.

In conclusion, 3-Oxetanone, 2-[4-(1-methylethyl)phenyl]-, with its CAS number 2137873-97-1, represents a valuable compound with diverse applications across multiple disciplines. Its structural versatility and reactivity make it a key player in modern chemical research and development.